Cas no 129831-99-8 (MC 976)

• Product Name: MC 976
• CAS No: 129831-99-8
• MF: C₂₇H₄₂O₃
• MW: 414.620588779449
• CID: 221904
• Update Time: 2025-04-19

MC 976 Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 9,10-Secochola-5,7,10(19)-triene-1,3,24-triol,24-cyclopropyl-, (1a,3b,5Z,7E)- (9CI)
• MC-976
• MC 976
• (1alpha,3beta,5Z,7E)-24-Cyclopropyl-9,10-secochola-5,7,10(19)-triene-1,3,24-triol

• Inchi： 1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24?,25?,26+,27-/m1/s1
• InChI Key： NQHWMFGCRBTMOO-KJLYFKKZSA-N
• SMILES： OC(C1CC1)CC[C@@H](C)[C@H]1CCC2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• PSA: 52.54

MC 976 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives